Cas no 120456-35-1 (1-amino-4,6-dimethyl-5-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 1-amino-4,6-dimethyl-5-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 120456-35-1
• MF: C₉H₁₁N₃OS
• MW: 209.268140077591
• CID: 226204
• PubChem ID: 4962307
• Update Time: 2025-05-19

1-amino-4,6-dimethyl-5-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1-amino-1,2-dihydro-4,6-dimethyl-5-(methylthio)-2-oxo-
• 1-AMINO-4,6-DIMETHYL-5-(METHYLTHIO)-2-OXO-1,2-DIHYDROPYRIDINE-3-CARBONITRILE
• 1-amino-4,6-dimethyl-5-methylsulfanyl-2-oxopyridine-3-carbonitrile
• 1-amino-4,6-dimethyl-5-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile
• Amyl2-furoate
• SR-01000069219-1
• AKOS000117838
• CS-0233277
• 120456-35-1
• SR-01000069219
• EN300-13224
• DTXSID70407062
• Z89284939

• Inchi： 1S/C9H11N3OS/c1-5-7(4-10)9(13)12(11)6(2)8(5)14-3/h11H2,1-3H3
• InChI Key： PSKROCRMOSJQFG-UHFFFAOYSA-N
• SMILES： S(C)C1C(C)=C(C#N)C(N(C=1C)N)=O

Computed Properties

• Exact Mass: 209.06243
• Monoisotopic Mass: 209.062283
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.4
• XLogP3: 0.1

Experimental Properties

• Density: 1.3
• Boiling Point: 282.6°Cat760mmHg
• Flash Point: 124.7°C
• Refractive Index: 1.618
• PSA: 70.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-amino-4,6-dimethyl-5-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile

Comprehensive Overview of 1-amino-4,6-dimethyl-5-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 120456-35-1)

The compound 1-amino-4,6-dimethyl-5-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile (CAS No. 120456-35-1) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core substituted with amino, methyl, methylsulfanyl, and carbonitrile groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its relevance in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for heterocyclic compounds like 1-amino-4,6-dimethyl-5-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile has surged, driven by advancements in medicinal chemistry and green synthesis. This compound’s nitrogen-rich framework aligns with the growing focus on sustainable and efficient synthetic methodologies. Its methylsulfanyl moiety, in particular, has attracted attention for its role in modulating biological activity, a topic frequently searched in academic and industrial databases.

The CAS No. 120456-35-1 is often associated with queries about its synthetic routes, physicochemical properties, and applications in drug design. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, ensuring its purity and stability for further use. Its solubility in organic solvents like DMSO and methanol makes it suitable for various experimental conditions, a detail highly relevant to laboratory professionals.

From an industrial perspective, 1-amino-4,6-dimethyl-5-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile is valued for its role in high-throughput screening and combinatorial chemistry. Its structural features enable the creation of diverse derivative libraries, a strategy pivotal in modern lead optimization processes. Additionally, its potential as a building block for crop protection agents aligns with the agrochemical sector’s push for novel, environmentally friendly solutions.

Environmental and safety considerations are also critical when handling CAS No. 120456-35-1. While not classified as hazardous, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring adequate ventilation—are recommended. This aligns with broader trends in occupational health and regulatory compliance, topics frequently explored in scientific forums and industry guidelines.

In summary, 1-amino-4,6-dimethyl-5-(methylsulfanyl)-2-oxo-1,2-dihydropyridine-3-carbonitrile represents a compelling case study in the intersection of organic synthesis and applied research. Its multifaceted applications, coupled with its structural ingenuity, position it as a valuable asset for scientists exploring next-generation therapeutics and agrochemicals. As interest in tailored molecular architectures grows, this compound is poised to remain a focal point in innovative chemical research.